Cas no 2138015-41-3 (4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)-)

• Product Name: 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)-
• CAS No: 2138015-41-3
• MF: C₆H₅Cl₃IN₃
• MW: 352.387470006943
• CID: 5294213
• Update Time: 2025-07-17

4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)-

• Inchi： 1S/C6H5Cl3IN3/c1-2-3(10)4(11)13-5(12-2)6(7,8)9/h1H3,(H2,11,12,13)
• InChI Key： HIZQZNSMHYLRRF-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC(C)=C(I)C(N)=N1

Additional information on 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)-

Comprehensive Overview of 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)- (CAS No. 2138015-41-3)

The compound 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)- (CAS No. 2138015-41-3) is a specialized pyrimidine derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its unique structural features, including a trichloromethyl group and an iodo substituent, this molecule serves as a valuable intermediate for the development of novel pharmaceutical agents and agrochemicals. Researchers are particularly interested in its potential applications in drug discovery, where it may contribute to the design of targeted therapies for various diseases.

In recent years, the demand for heterocyclic compounds like 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)- has surged due to their versatility in small-molecule drug development. The presence of both halogen atoms and a methyl group in its structure enhances its reactivity, making it a promising candidate for cross-coupling reactions and other catalytic transformations. This aligns with the growing trend in green chemistry, where scientists seek efficient and sustainable methods to synthesize complex molecules. As a result, this compound is often discussed in the context of catalyst optimization and reaction efficiency.

Another area of interest is the role of 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)- in material science. Its unique electronic properties, driven by the iodo and trichloromethyl functional groups, make it a potential building block for organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are exploring how such compounds can improve the performance of solar cells and light-emitting diodes (LEDs). This connection to clean energy solutions has further amplified its relevance in scientific literature.

From a synthetic chemistry perspective, the compound's stability and solubility properties are critical for its utility in high-throughput screening and combinatorial chemistry. Laboratories focusing on fragment-based drug design often leverage its modular structure to create diverse molecular libraries. Additionally, its compatibility with microwave-assisted synthesis techniques aligns with the industry's shift toward faster and more efficient chemical processes. These attributes make it a staple in modern drug discovery pipelines.

Beyond its technical applications, 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)- is also a subject of interest in academic research. Universities and institutions frequently investigate its spectroscopic properties and crystallographic data to better understand its behavior in various environments. The compound's NMR spectra and X-ray diffraction patterns are often cited in studies aiming to elucidate structure-activity relationships (SARs) for related bioactive molecules.

In summary, 4-Pyrimidinamine, 5-iodo-6-methyl-2-(trichloromethyl)- (CAS No. 2138015-41-3) represents a multifaceted compound with broad implications across pharmaceuticals, materials science, and synthetic chemistry. Its adaptability to cutting-edge research trends, such as green synthesis and energy-efficient technologies, ensures its continued prominence in scientific discourse. As innovation in these fields progresses, this compound is poised to play a pivotal role in shaping future advancements.